Cas no 2198910-40-4 (N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide)

• Product Name: N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide
• CAS No: 2198910-40-4
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5410699
• PubChem ID: 145907675
• Update Time: 2025-10-28

N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-[methyl[1-(2-pyridinyl)ethyl]amino]-2-oxoethyl]-2-propenamide
• EN300-26578152
• N-methyl-N-({methyl[1-(pyridin-2-yl)ethyl]carbamoyl}methyl)prop-2-enamide
• Z2701662459
• N-Methyl-N-[2-[methyl(1-pyridin-2-ylethyl)amino]-2-oxoethyl]prop-2-enamide
• 2198910-40-4
• N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide

• Inchi： 1S/C14H19N3O2/c1-5-13(18)16(3)10-14(19)17(4)11(2)12-8-6-7-9-15-12/h5-9,11H,1,10H2,2-4H3
• InChI Key： HCXWMQZYYUUPSO-UHFFFAOYSA-N
• SMILES： O=C(CN(C(C=C)=O)C)N(C)C(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.1±35.0 °C(Predicted)
• pka: 4.54±0.12(Predicted)

Additional information on N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide

Introduction to N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide (CAS No. 2198910-40-4)

N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide, with the CAS number 2198910-40-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The molecular structure of this compound features a complex arrangement of functional groups, including an amide linkage, a pyridine ring, and an allylic moiety, which contribute to its unique chemical behavior and potential biological activities.

The N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide molecule is characterized by its high degree of substitution around the central carbon atoms, which creates a rich scaffold for further chemical modification. This structural complexity has led to its exploration in various synthetic pathways, particularly in the development of novel pharmaceutical agents. The presence of the pyridine ring in its structure suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug discovery and development.

In recent years, there has been a growing interest in the synthesis and application of heterocyclic compounds like N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide. These compounds are valued for their ability to mimic natural products and biological molecules, thereby serving as key intermediates in the synthesis of more complex pharmacophores. The pyridine moiety, in particular, is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and participate in metal coordination, enhancing the binding affinity of drug candidates.

One of the most compelling aspects of N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide is its potential as a building block for the development of new therapeutic agents. Researchers have been exploring its utility in the synthesis of molecules with anti-inflammatory, antiviral, and anticancer properties. The amide group in its structure can be further functionalized to introduce additional pharmacological motifs, allowing for the creation of diverse chemical libraries for high-throughput screening.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide. These methods not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure.

Recent studies have highlighted the importance of understanding the electronic properties of heterocyclic compounds like N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide. Computational chemistry has played a crucial role in predicting the reactivity and stability of these molecules, providing valuable insights into their potential applications. By leveraging computational methods, researchers can design more effective synthetic routes and optimize reaction conditions to improve overall yields.

The biological activity of N-methyl-N-({methyl1-(pyridin-2-yl)ethylcarbamoyl}methyl)prop-2-enamide has been investigated through both in vitro and in vivo experiments. Preliminary studies suggest that this compound exhibits promising interactions with various biological targets, making it a potential lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic potential.

In conclusion, N-methyl-N-({methyl1-(pyridin-2-yl)ethyleucarbamoyl}methylene propenamidine (CAS No. 2198910 40 4 is a fascinating compound with significant implications in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable asset in drug discovery efforts. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an important role in the development of next-generation therapeutics.